Cas no 159675-32-8 (tert-butyl 2-(prop-2-en-1-yl)aminoacetate)

• Product Name: tert-butyl 2-(prop-2-en-1-yl)aminoacetate
• CAS No: 159675-32-8
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• MDL: MFCD12148670
• CID: 1339143
• PubChem ID: 19959470
• Update Time: 2025-05-27

tert-butyl 2-(prop-2-en-1-yl)aminoacetate Chemical and Physical Properties

Names and Identifiers

• Glycine, N-2-propenyl-, 1,1-dimethylethyl ester
• tert-butyl 2-(prop-2-en-1-yl)aminoacetate
• 159675-32-8
• allyl glycine t-butyl ester
• OWIAOVJYDJHXCP-UHFFFAOYSA-N
• tert-butyl N-allylglycinate
• DA-09720
• AKOS009048227
• tert-butyl 2-[(prop-2-en-1-yl)amino]acetate
• EN300-872203
• SCHEMBL2710714
• N-allylglycine tert-butyl ester

• MDL： MFCD12148670
• Inchi： 1S/C9H17NO2/c1-5-6-10-7-8(11)12-9(2,3)4/h5,10H,1,6-7H2,2-4H3
• InChI Key： OWIAOVJYDJHXCP-UHFFFAOYSA-N
• SMILES： O(C(CNCC=C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.3Ų